Cas no 67399-92-2 (p-Octadecyloxyphenol)

• Product Name: p-Octadecyloxyphenol
• CAS No: 67399-92-2
• MF: C₂₄H₄₂O₂
• MW: 362.589087963104
• CID: 90367
• PubChem ID: 22179059
• Update Time: 2025-04-18

p-Octadecyloxyphenol Chemical and Physical Properties

Names and Identifiers

• p-Octadecyloxyphenol
• 4-octadecoxyphenol
• DTXSID50623288
• 4-(octadecyloxy)phenol
• Phenol,4-(octadecyloxy)-
• 67399-92-2
• SCHEMBL337960
• 4-n-octadecyloxyphenol

• Inchi： 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-24-20-18-23(25)19-21-24/h18-21,25H,2-17,22H2,1H3
• InChI Key： ZKWFHUYRPNGFQC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 362.318480578g/mol
• Monoisotopic Mass: 362.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.924
• Boiling Point: 479.132°C at 760 mmHg
• Flash Point: 165.922°C
• Refractive Index: 1.491
• PSA: 29.46000
• LogP: 8.03250